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Compound of Interest

Compound Name: AR-C67085

Cat. No.: B605564

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and essential data for the preparation, handling, and
storage of stock solutions of AR-C67085, a potent antagonist of the P2Y12 receptor.
Adherence to these guidelines is crucial for ensuring the integrity and activity of the compound
in downstream experimental applications.

Compound Information and Properties

AR-C67085 is a selective antagonist of the P2Y12 receptor, an important G protein-coupled
receptor involved in platelet aggregation and thrombosis.[1][2] Its precise and consistent
preparation in solution is fundamental for accurate and reproducible experimental results.

Quantitative Data Summary

The following table summarizes the key quantitative information for AR-C67085.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b605564?utm_src=pdf-interest
https://www.benchchem.com/product/b605564?utm_src=pdf-body
https://www.benchchem.com/product/b605564?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC324551/
https://www.mdpi.com/2076-3417/11/19/9078
https://www.benchchem.com/product/b605564?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value Source

Molecular Weight 648.23 g/mol MedKoo Biosciences
Solubility Soluble in DMSO MedKoo Biosciences
Recommended Solvent Dimethyl Sulfoxide (DMSO) MedKoo Biosciences

Short-term (days to weeks): 0-
) 4°C, dry and dark. Long-term o
Solid Storage MedKoo Biosciences
(months to years): -20°C, dry

and dark.

Short-term (days to weeks): 0-
Stock Solution Storage 4°C. Long-term (months): MedKoo Biosciences
-20°C.

Experimental Protocol: Preparation of AR-C67085
Stock Solution

This protocol outlines the step-by-step procedure for preparing a stock solution of AR-C67085.

Materials:

e AR-C67085 solid powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile, conical-bottom polypropylene or glass vials
o Calibrated precision balance

o Calibrated micropipettes and sterile tips

» \Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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» Acclimatization: Before opening, allow the vial of AR-C67085 solid to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of moisture onto the
compound.

» Weighing: Tare a sterile, empty vial on a calibrated precision balance. Carefully weigh the
desired amount of AR-C67085 powder into the tared vial. Record the exact weight.

o Solvent Addition: Based on the weighed mass and the desired final concentration, calculate
the required volume of DMSO. The following formula can be used:

Volume of DMSO (mL) = [Mass of AR-C67085 (mg) / 648.23 ( g/mol )] / [Desired
Concentration (mM)]

The table below provides quick reference volumes for common stock concentrations.

Desired Concentration Volume of DMSO per 1 mg of AR-C67085
1 mM 1.543 mL
5 mM 0.309 mL
10 mM 0.154 mL

» Dissolution: Using a calibrated micropipette, add the calculated volume of anhydrous DMSO
to the vial containing the AR-C67085 powder.

¢ Mixing: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved and
the solution is clear. Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid
dissolution if necessary.

» Aliquoting and Storage: For long-term storage and to minimize freeze-thaw cycles, it is
recommended to aliquot the stock solution into smaller, single-use volumes in sterile
polypropylene tubes. Store the aliquots at -20°C in a dark, dry place. For short-term use, the
stock solution can be stored at 4°C.

Visualized Workflows and Pathways
Experimental Workflow: Stock Solution Preparation
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The following diagram illustrates the key steps in the preparation of the AR-C67085 stock
solution.

Equilibrate AR-C67085 to Room Temperature

l

Weigh AR-C67085 Powder

l

Calculate Required DMSO Volume

Add DMSO to Powder

Vortex to Dissolve

Aliguot Stock Solution

Store at -20°C (Long-term) or 4°C (Short-term)

Click to download full resolution via product page

AR-C67085 Stock Solution Preparation Workflow

Signaling Pathway: P2Y12 Receptor Antagonism

AR-C67085 exerts its effect by antagonizing the P2Y12 receptor. The diagram below depicts
the simplified signaling pathway initiated by ADP binding to the P2Y12 receptor and the
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inhibitory effect of AR-C67085.

Platelet

ADP AR-C67085

Activates llnhibits

P2Y12 Receptor

i

Adenylyl Cyclase

\/

PI3K Activation

| cAMP Promotes

Inhibits

A4
Platelet Aggregation

Click to download full resolution via product page

AR-C67085 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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